Cas no 1781648-10-9 (2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile
• CAS No: 1781648-10-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6582231
• PubChem ID: 84771180
• Update Time: 2025-06-07

2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile
• EN300-1776042
• 1781648-10-9

• Inchi： 1S/C12H15NO/c1-9-6-5-7-10(14-4)11(9)12(2,3)8-13/h5-7H,1-4H3
• InChI Key： JFVHDKOWQDVRCJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile

Introduction to 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile (CAS No. 1781648-10-9)

2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile, identified by the CAS number 1781648-10-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitrile derivatives, which are widely recognized for their versatile applications in synthetic chemistry and medicinal chemistry. The structural features of this molecule, particularly the presence of a phenyl ring substituted with both methoxy and methyl groups, along with a terminal nitrile functionality, make it a promising candidate for further exploration in drug discovery and material science.

The phenyl ring in 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile serves as a key pharmacophore, contributing to its potential biological activity. The methoxy group at the 2-position and the methyl group at the 6-position introduce specific electronic and steric properties that can influence the compound's interactions with biological targets. These substituents are strategically positioned to optimize binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

The nitrile group (-C≡N) is another defining feature of this compound. Nitrile functionalities are known for their ability to act as bioisosteres, replacing other functional groups such as carboxylic acids or amides while maintaining or even enhancing biological activity. This property makes 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile a valuable building block in medicinal chemistry, particularly for designing molecules with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in exploring the therapeutic potential of nitrile-containing compounds. Studies have demonstrated that nitriles can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural motifs present in 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile suggest that it may possess similar bioactivities, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The presence of both aromatic and aliphatic regions allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. For instance, further modifications could be employed to introduce additional pharmacophores or to enhance solubility and metabolic stability.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular modeling studies have shown that 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided researchers in designing more targeted synthetic approaches to optimize its biological activity.

The synthesis of 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. However, recent developments in catalytic methods have provided more efficient pathways for constructing this type of molecule.

Another area of interest is the exploration of 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile in material science applications. The combination of aromatic and nitrile functionalities makes it a potential candidate for developing novel polymers or functional materials with unique properties. For example, its ability to undergo polymerization reactions could lead to the creation of high-performance materials with enhanced thermal stability or mechanical strength.

In conclusion, 2-(2-methoxy-6-methylphenyl)-2-methylpropanenitrile (CAS No. 1781648-10-9) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it an exciting subject for further exploration. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.